Cas no 921938-54-7 (1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl-)

• Product Name: 1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl-
• CAS No: 921938-54-7
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 802988
• PubChem ID: 24229468
• Update Time: 2025-04-19

1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl-
• 3-(4-Isocyanatophenyl)-1-methyl-1H-pyrazole
• 3-(4-isocyanatophenyl)-1-methylpyrazole
• J-510718
• AKOS006223645
• 921938-54-7
• FT-0761717
• 3-(4-isocyanatophenyl)-1-methyl-1H-pyrazole, AldrichCPR
• DTXSID00640187
• MFCD09702347

• Inchi： 1S/C11H9N3O/c1-14-7-6-11(13-14)9-2-4-10(5-3-9)12-8-15/h2-7H,1H3
• InChI Key： ZKEJKACUGXVHKW-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1)C1C=CN(C)N=1

Computed Properties

• Exact Mass: 199.07500
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.2Ų

Experimental Properties

• Density: 1.17
• Melting Point: 67 °C
• Boiling Point: 333.7°C at 760 mmHg
• Flash Point: 155.6°C
• Refractive Index: 1.612
• PSA: 47.25000
• LogP: 2.05440
• Sensitiveness: Moisture Sensitive/Lachrymatory

1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl- Security Information

• Hazard Statement： Harmful/Corrosive/Lachrymatory/Moisture Sensitive
• Hazardous Material Identification：